2-Methoxy-5-chloro-alpha-isopropylbenzyl cyanide

• Molecular Formula: C12H14ClNO
• Molecular Weight: 223.70 g/mol
• IUPAC Name: 2-(5-chloro-2-methoxyphenyl)-3-methylbutanenitrile
• InChI: InChI=1S/C12H14ClNO/c1-8(2)11(7-14)10-6-9(13)4-5-12(10)15-3/h4-6,8,11H,1-3H3
• InChI Key: CCYVZSHOLNPJMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#N)C1=C(C=CC(=C1)Cl)OC

Description

2-Methoxy-5-chloro-alpha-isopropylbenzyl cyanide is a useful research compound. Its molecular formula is C12H14ClNO and its molecular weight is 223.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of sodium hydride (2.4 g) in dimethylformamide (100 ml) was added a solution of 2-bromopropane and 2-methoxy-5-chlorobenzyl cyanide (18.2 g) in dry dimethylformamide (50 ml), keeping the temperature at 20°-30° C. The mixture was then stirred for 30 minutes, water was added cautiously, and the mixture was then poured into ice-water. Hydrochloric acid was then added and the mixture was extracted with dichloromethane, washed with water then with sodium chloride solution, then dried over magnesium sulphate, filtered, and the solvent was then removed to give 25 g of a brown oil. Distillation gave the title product (15 g) as a colourless oil, bp 180° C./20 mm Hg.